Ethyl 2-(3-iodophenyl)acetate

• IUPAC Name: ethyl 2-(3-iodophenyl)acetate
• InChI: InChI=1S/C10H11IO2/c1-2-13-10(12)7-8-4-3-5-9(11)6-8/h3-6H,2,7H2,1H3
• InChI Key: AFIJJIQLANZBQG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1=CC(=CC=C1)I
• Molecular Formula: C10H11IO2
• Molecular Weight: 290.10 g/mol

Description

Ethyl 2-(3-iodophenyl)acetate is a useful research compound. Its molecular formula is C10H11IO2 and its molecular weight is 290.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(3-iodophenyl)acetic acid (1.05 g, 4.0 mmol, commercially available) in EtOH (12 mL) was treated with 2 drops of concentrated sulfuric acid. The resultant solution was heated at reflux for 90 min, cooled to RT and poured into hexanes (50 mL) and EtOAc (50 mL). The organics were with saturated Na2CO3 (2×50 mL), H2O (50 mL), brine (50 mL), dried (MgSO4) and concentrated to yield ethyl 2-(3-iodophenyl)acetate (1.11 g, 95% yield). MS (ESI) m/z: 291.0 (M+H+).